Cas no 1219636-65-3 (3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1219636-65-3
• MF: C₆H₅BrN₄
• MW: 213.034699201584
• CID: 5059660
• Update Time: 2025-06-09

3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C6H5BrN4/c1-11-6-4(5(7)10-11)2-8-3-9-6/h2-3H,1H3
• InChI Key： LSMOOXKFGWWSOF-UHFFFAOYSA-N
• SMILES： BrC1C2=CN=CN=C2N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• XLogP3: 1.2
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine

3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1219636-65-3): A Versatile Scaffold in Modern Pharmaceutical Research

3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine, identified by its CAS number CAS NO.1219636-65-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazolopyrimidine class, a scaffold that has been extensively explored for its pharmacological relevance. The presence of both bromine and methyl substituents in its structure enhances its utility as a key intermediate in the synthesis of various bioactive molecules.

The< strong>3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine scaffold is particularly valuable in medicinal chemistry because it can serve as a versatile building block for the development of novel therapeutic agents. Its pyrazolopyrimidine core is a privileged structure that has been implicated in numerous drug candidates targeting diverse disease pathways. The bromine atom at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing inhibitors of kinases and other enzymes involved in cancer progression. The< strong>pyrazolopyrimidine moiety is a common feature in many kinase inhibitors due to its ability to interact with the active site of these enzymes through hydrogen bonding and hydrophobic interactions. The< strong>3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine compound has been utilized as a precursor in the synthesis of small-molecule inhibitors that exhibit potent activity against various kinases. For instance, derivatives of this scaffold have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are critical targets in the treatment of solid tumors and hematological malignancies.

Moreover, the< strong>methyl group at the 1-position of the pyrazolopyrimidine ring contributes to the overall electronic properties of the molecule, influencing its binding affinity and selectivity. This substitution pattern has been strategically employed to modulate the pharmacokinetic properties of drug candidates, enhancing their metabolic stability and oral bioavailability. The< strong>bromine substituent further facilitates derivatization, allowing chemists to introduce additional functional groups such as amines, alcohols, or thiols through nucleophilic aromatic substitution reactions.

The< strong>CAS NO1219636-65-3 identifier ensures that researchers can reliably obtain this compound for their studies, adhering to stringent quality control standards. The availability of this reference material has enabled numerous academic and industrial laboratories to explore its potential applications in drug discovery. In particular, the< strong>pyrazolopyrimidine[3,4-d] core has been investigated for its role in developing antiviral and antibacterial agents. Recent studies have highlighted the efficacy of< strong>3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-based compounds in inhibiting viral proteases and polymerases, making them attractive candidates for treating infectious diseases.

The synthesis of< strong>3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine involves multi-step organic transformations that showcase the ingenuity of synthetic organic chemistry. One common approach involves the condensation of methyl acetoacetate with guanidine hydrochloride to form pyrazolopyrimidine derivatives, followed by bromination at the 3-position using brominating agents such as N-bromosuccinimide (NBS). The introduction of the methyl group can be achieved through alkylation reactions or via protecting group strategies that prevent unwanted side reactions.

In conclusion, 3-Bromo-1-methyl-1H-pyrazolo[3,4-d]pyrimidine (CAS NO.1219636-65-3) represents a significant advancement in pharmaceutical research as a versatile scaffold for developing novel therapeutic agents. Its unique structural features make it an invaluable tool for medicinal chemists seeking to design molecules with enhanced potency and selectivity. As research continues to uncover new biological targets and mechanisms of disease, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery and development.